Cas no 70598-84-4 (Shinonomenine)

Shinonomenine structure
Shinonomenine structure
Product Name:Shinonomenine
CAS No:70598-84-4
MF:C27H43NO
MW:397.636428117752
CID:575052
Update Time:2024-03-01

Shinonomenine Chemical and Physical Properties

Names and Identifiers

    • Cevan-3-ol,5,6-didehydro-, (3b,20b)- (9CI)
    • (25S)-20-Epicev-5-enin-3b-ol
    • Benzo[7,8]fluoreno[2,1-b]quinolizine,cevan-3-ol deriv.
    • Shinonomenine
    • Inchi: 1S/C27H43NO/c1-16-4-9-26-17(2)20-7-8-21-22-6-5-18-12-19(29)10-11-27(18,3)25(22)13-23(21)24(20)15-28(26)14-16/h5,16-17,19-26,29H,4,6-15H2,1-3H3/t16-,17-,19-,20+,21-,22-,23+,24+,25-,26-,27-/m0/s1
    • InChI Key: BMMRSXNAPFQLLU-SPZGTFFFSA-N
    • SMILES: O[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2C[C@H]2[C@@H]3CN4C[C@@H](C)CC[C@H]4[C@@H](C)[C@H]3CC[C@H]21

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 0
  • Complexity: 686
  • Topological Polar Surface Area: 23.5
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